2-Iodo-3-(methylthio)phenol
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Description
2-Iodo-3-(methylthio)phenol is a phenolic compound featuring an iodine substituent at the 2-position and a methylthio (-SMe) group at the 3-position of the aromatic ring. Phenolic derivatives with halogen and sulfur-containing substituents are often utilized in organic synthesis, pharmaceuticals, and agrochemicals due to their reactivity and biological activity . For instance, iodine's electronegativity and large atomic radius may influence electrophilic substitution patterns and intermolecular interactions, while the methylthio group contributes electron-donating effects and enhances lipophilicity .
Properties
Molecular Formula |
C7H7IOS |
|---|---|
Molecular Weight |
266.10 g/mol |
IUPAC Name |
2-iodo-3-methylsulfanylphenol |
InChI |
InChI=1S/C7H7IOS/c1-10-6-4-2-3-5(9)7(6)8/h2-4,9H,1H3 |
InChI Key |
ZMIBJRWEBARTIM-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=CC=CC(=C1I)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Iodo-3-(methylthio)phenol typically involves the iodination of 3-(methylthio)phenol. One common method includes the use of iodine and an oxidizing agent in a suitable solvent. For example, aryl benzeneboronic acid and potassium iodide can be added to a methanol solution, followed by the slow addition of an oxidizing agent .
Industrial Production Methods: Industrial production methods for 2-Iodo-3-(methylthio)phenol may involve large-scale iodination reactions under controlled conditions to ensure high yield and purity. The specific details of industrial processes are often proprietary and may vary between manufacturers.
Chemical Reactions Analysis
Types of Reactions: 2-Iodo-3-(methylthio)phenol can undergo various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The methylthio group can be oxidized to sulfoxide or sulfone, and the phenol group can undergo oxidation to quinones.
Common Reagents and Conditions:
Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.
Reduction: Reducing agents such as sodium borohydride (NaBH4) may be employed.
Major Products:
Substitution Products: Depending on the nucleophile used, various substituted phenols can be obtained.
Oxidation Products: Sulfoxides, sulfones, and quinones are typical products.
Scientific Research Applications
2-Iodo-3-(methylthio)phenol has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme inhibition and protein interactions.
Industry: It can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Iodo-3-(methylthio)phenol involves its interaction with molecular targets through its iodine and sulfur atoms. These interactions can lead to the inhibition of enzymes or the modification of proteins. The exact pathways and molecular targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 2-Iodo-3-(methylthio)phenol with structurally related compounds, emphasizing substituent positions, CAS numbers, and applications:
Key Observations:
Compared to fluorine in 's compound, iodine may reduce volatility but increase stability in electrophilic environments . Methylthio (-SMe): Common in plant-derived volatiles (e.g., 2-(methylthio)phenol in Caladenia crebra), where it contributes to insect attraction . In contrast, mercaptodimethur uses -SMe for pesticidal activity via carbamate toxicity . Halogen Positioning: The 2-iodo substitution in the target compound vs. 5-iodo in ’s derivative may lead to divergent reactivity in cross-coupling reactions or metabolic pathways.
Biological and Industrial Relevance: Plant Volatiles: 2-(methylthio)phenol and related (methylthio)phenols are critical in pollinator deception strategies, with production localized to floral tissues . Pharmaceutical Intermediates: Iodinated analogs like (2-Fluoro-5-iodo-3-(methylthio)phenyl)methanol highlight the role of halogens in drug design, particularly in radiopharmaceuticals or kinase inhibitors . Agrochemicals: Mercaptodimethur demonstrates how methylthio groups enhance pesticide efficacy through acetylcholinesterase inhibition .
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